Cas no 39089-30-0 (Karacoline)

• Product Name: Karacoline
• CAS No: 39089-30-0
• MF: C₂₂H₃₅NO₄
• MW: 377.5176
• CID: 310248
• Update Time: 2024-10-29

Karacoline Chemical and Physical Properties

Names and Identifiers

• Aconitane-1,8,14-triol,20-ethyl-16-methoxy-4-methyl-, (1a,14a,16b)-
• Karacoline
• KARAKOLINE
• Lopac0_000657
• ST057160
• K 4262
• (1S,4S,5S,6S,8S,9S,13R,16S)-11-Ethyl-6-methoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,1

• Inchi： 1S/C22H35NO4/c1-4-23-10-20(2)6-5-16(24)22-12-7-11-14(27-3)9-21(26,17(12)18(11)25)13(19(22)23)8-15(20)22/h11-19,24-26H,4-10H2,1-3H3/t11-,12?,13+,14+,15?,16+,17?,18?,19?,20+,21+,22-/m1/s1
• InChI Key： HKQZUYOVMYOFIT-YCQTUQHUSA-N
• SMILES： O([H])[C@]12C([H])([H])[C@@]([H])([C@]3([H])C([H])(C1([H])C([H])(C3([H])[H])[C@@]13[C@]([H])(C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])C([H])([H])N(C([H])([H])C([H])([H])[H])C1([H])[C@]2([H])C([H])([H])C34[H])O[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 377.25700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 673
• Topological Polar Surface Area: 73.2

Experimental Properties

• Color/Form: Powder
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185-186 ºC (acetone )
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• PSA: 73.16000
• LogP: 1.18850

Karacoline Security Information

• RTECS：AR5569480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids